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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B127075

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of the monoazo dye, Disperse Blue 106. The information is curated for researchers,
scientists, and professionals in drug development who may encounter this compound in
various contexts, including textile chemistry, toxicology, and analytical science. This document
summarizes key quantitative data, details relevant experimental protocols, and provides visual
workflows for its synthesis and analysis.

Core Physicochemical Data

Disperse Blue 106, a synthetic dye used in the textile industry, possesses distinct
physicochemical characteristics that govern its behavior in various systems. The following
tables summarize these key properties.

Table 1: Identification and Structural Information for Disperse Blue 106
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Parameter Value Reference
2-[N-ethyl-3-methyl-4-[(5-nitro-

Chemical Name 1,3-thiazol-2- [1112]
yl)diazenyl]anilino]ethanol

C.I. Name C.I. Disperse Blue 106 [1][3]14]

CAS Number 68516-81-4 [1][21[5]

Molecular Formula C14H17Ns503S [1112]

Molecular Weight 335.38 g/mol [1][2]

Alternate Names

C.l. Disperse Blue 357

[1]

Table 2: Key Physicochemical Properties of Disperse Blue 106

Property Value Reference

Melting Point Not available [6]

Boiling Point 550.8 °C at 760 mmHg [6]

Density 1.4 g/cm3 [7]
Sparingly soluble/Insoluble

Water Solubility (Quantitative data not [718]
available)

Partition Coefficient (LogP) 4.116

Vapor Pressure 5.74E-13 mmHg at 25°C [6]

Flash Point 286.9 °C [6]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of disperse dyes

like Disperse Blue 106 are outlined below. These protocols are based on internationally

recognized guidelines and standard laboratory practices.
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Determination of Water Solubility (Adapted from OECD
Guideline 105)

The water solubility of Disperse Blue 106 can be determined using the flask method, which is
suitable for substances with low solubility.[9][10][11][12][13]

Principle: A supersaturated solution of the dye in water is prepared and allowed to equilibrate.
The concentration of the dye in the aqueous phase is then determined after separation of the
undissolved solid.

Apparatus:

Glass flasks with stoppers

Constant temperature water bath or incubator

Magnetic stirrer and stir bars

Centrifuge

Analytical balance

High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., UV-Vis)
Procedure:

e Add an excess amount of Disperse Blue 106 to a flask containing deionized water.

o Place the flask in a constant temperature bath set at 20 + 0.5 °C.

 Stir the mixture vigorously for 24 hours to ensure equilibration.

» After 24 hours, cease stirring and allow the mixture to stand for at least another 24 hours to
allow for phase separation.

o Centrifuge the solution at a high speed to sediment any undissolved patrticles.

o Carefully withdraw an aliquot of the clear supernatant.
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» Analyze the concentration of Disperse Blue 106 in the aliquot using a validated HPLC
method.

» Repeat the determination at least twice.

Determination of Octanol-Water Partition Coefficient
(LogP) (Adapted from OECD Guideline 107)

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and
can be determined by the shake flask method.[14][15][16][17][18]

Principle: The compound is partitioned between n-octanol and water. The concentration of the
compound in each phase is measured at equilibrium to determine the partition coefficient.

Apparatus:
e Separatory funnels with stoppers

Mechanical shaker

Centrifuge

Analytical balance

HPLC with a suitable detector
Procedure:
e Prepare a stock solution of Disperse Blue 106 in n-octanol.

e Add a known volume of the stock solution to a separatory funnel containing a known volume
of water.

o Shake the funnel vigorously for a predetermined time (e.g., 1 hour) in a mechanical shaker at
a constant temperature (20-25 °C).

o Allow the phases to separate. If an emulsion forms, it may be broken by centrifugation.
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» Withdraw aliquots from both the n-octanol and water phases.

o Determine the concentration of Disperse Blue 106 in each aliquot using a validated HPLC
method.

o Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to
the concentration in the aqueous phase.

The LogP is the base-10 logarithm of the partition coefficient.

Mandatory Visualizations
Synthesis Workflow for Disperse Blue 106

The synthesis of Disperse Blue 106 typically involves a two-step process: diazotization of a
heterocyclic amine followed by a coupling reaction with an aniline derivative.[3][5][19]

Step 1: Diazotization

Nitrosylsulfuric Acid
in Sulfuric Acid

Formation of
2-Amino-5-nitrothiazole [ Diazonium Salt

Step 2: Azo Coupling

3~(Ethyl(m-tolyhamino) Azo Coupling Reaction Disperse Blue 106
propanenitrile

Click to download full resolution via product page

Caption: Synthesis of Disperse Blue 106 via diazotization and azo coupling.

Analytical Workflow for Disperse Blue 106
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The analysis of Disperse Blue 106 in various matrices often employs chromatographic
techniques for separation and identification.[20][21][22][23][24][25][26][27][28][29]

Sample Preparation
(e.g., Extraction from textile)

Chromatographic Separation

High-Performance Liquid

Thin-Layer Chromatography (TLC) Chromatography (HPLC)

Detection

UV-Vis Spectroscopy Mass Spectrometry (MS)

Data Analysis and
Quantification

Click to download full resolution via product page

Caption: Analytical workflow for the identification and quantification of Disperse Blue 106.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of Disperse Blue 106]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127075#physicochemical-properties-of-disperse-
blue-106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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